Cas no 130444-86-9 (1,3-Benzenediol, 5-pentyl-, monoacetate)

• Product Name: 1,3-Benzenediol, 5-pentyl-, monoacetate
• CAS No: 130444-86-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1225767
• Update Time: 2024-08-05

1,3-Benzenediol, 5-pentyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-pentyl-, monoacetate
• 1,3-Benzenediol, 5-pentyl-, 1-acetate

• Inchi： 1S/C13H18O3/c1-3-4-5-6-11-7-12(15)9-13(8-11)16-10(2)14/h7-9,15H,3-6H2,1-2H3
• InChI Key： KJQOQHDRSMWFFR-UHFFFAOYSA-N
• SMILES： C1(OC(=O)C)=CC(CCCCC)=CC(O)=C1

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 328.5±30.0 °C(Predicted)
• pka: 9.34±0.10(Predicted)